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The key difference between Zileuton-13C2,15N and the unlabeled compound is the substitution of two
carbon-12 atoms with carbon-13 (13C) and one nitrogen-14 atom with nitrogen-15 (15N) [1]. This results in

a distinct molecular formula and molar mass.

Property Zileuton-13C2,15N Unlabeled Zileuton
Molecular Formula C913C2HBN*>NO2S [1] C11H12N202S [2] [3][4]
Molar Mass 235.24 g/lmol [1] 236.29 g/mol [2] [3] [4]
CAS Number Information absent 111406-87-2 [2] [3] [4]

Research Applications and Protocols

Zileuton-13C2,15N serves as an internal standard in Mass Spectrometry (MS)-based assays, improving the

accuracy and reliability of quantitative measurements [1].

In Vitro Metabolic Studies

Stable isotope-labeled Zileuton is used to investigate the drug's metabolic profile. The compound is

metabolized in the liver primarily by the cytochrome P450 enzymes CYP1A2, CYP2C9, and CYP3A4 [2].

© 2026 Smolecule. All rights reserved. 1/5 Tech Support


https://www.smolecule.com/products/s12860184?utm_src=pdf-body
https://www.smolecule.com/products/s12860184?utm_src=pdf-interest
https://www.smolecule.com/products/s12860184?utm_src=pdf-body
https://www.peptidedb.com/database/Zileuton-13C2,15N.html
https://www.peptidedb.com/database/Zileuton-13C2,15N.html
https://en.wikipedia.org/wiki/Zileuton
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1344903.htm
https://www.kegg.jp/entry/D00414
https://www.peptidedb.com/database/Zileuton-13C2,15N.html
https://en.wikipedia.org/wiki/Zileuton
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1344903.htm
https://www.kegg.jp/entry/D00414
https://en.wikipedia.org/wiki/Zileuton
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1344903.htm
https://www.kegg.jp/entry/D00414
https://www.smolecule.com/products/s12860184?utm_src=pdf-body
https://www.peptidedb.com/database/Zileuton-13C2,15N.html
https://en.wikipedia.org/wiki/Zileuton
https://www.smolecule.com/products/s12860184?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C U | e Specifications & Pricing

\Co factors/ Co factors L/ Co factors
/ /

y yd

In vitro Incubation
(Liver Microsomes/ Hepatocytes)

Sampling

Sample Preparation
(Protein Precipitation, SPE)

(LC-MS/MS Analysis)

( Metabolite Identification & Quantification
(

Using Zileuton-13C2,15N as Internal Standard)

Click to download full resolution via product page

In vitro workflow for Zileuton metabolism studies using stable isotope-labeled internal standard.

In Vivo Pharmacokinetic (PK) Studies

Researchers administer Zileuton to animal models and use Zileuton-13C2,15N as an internal standard to

accurately measure the drug concentration in plasma or tissues over time [1] [5].
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In vivo pharmacokinetic study workflow using Zileuton-13C2,15N as an internal standard for accurate

quantification.

Handling and Important Safety Notes

¢ Research Use Only: This product is intended for research purposes and is not for human or
diagnostic use [1].

e Storage: Store at room temperature; specific storage conditions should be followed as per the
Certificate of Analysis [1].

¢ Bioactivity: Zileuton-13C2,15N retains the bioactivity of the unlabeled compound, acting as a potent
and selective inhibitor of 5-lipoxygenase (5-LO), the initial enzyme in the leukotriene biosynthesis
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pathway from arachidonic acid [1] [2] [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. - Zileuton , 13 _product_DataBase_PeptideDB C 2 15 N [peptidedb.com]
2. - Wikipedia Zileuton [en.wikipedia.org]

3. Zileuton | 111406-87-2 [chemicalbook.com]

4. KEGG DRUG: Zileuton [kegg.jp]

5. Zileuton (A 64077) | 5-Lipoxygenase Inhibitor [medchemexpress.com]

6. Zileuton | Lipoxygenase inhibitor | Mechanism [selleckchem.com]

To cite this document: Smolecule. [Molecular Formula and Key Data]. Smolecule, [2026]. [Online

PDF]. Available at: [https://www.smolecule.com/products/b12860184#zileuton-13c2-15n-molar-mass]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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